An In-depth Technical Guide to the Formation Mechanism of N-nitroso-nifedipine
An In-depth Technical Guide to the Formation Mechanism of N-nitroso-nifedipine
For Researchers, Scientists, and Drug Development Professionals
This technical guide delves into the complex and often debated formation mechanism of N-nitroso-nifedipine, a potential nitrosamine (B1359907) drug substance-related impurity (NDSRI). While regulatory bodies have expressed concern over its presence in pharmaceutical products, a growing body of scientific evidence challenges the likelihood of its formation under typical nitrosating conditions. This document provides a comprehensive overview of the current scientific understanding, summarizing key research findings, detailing experimental protocols, and presenting quantitative data to offer a clear perspective on the subject.
Introduction: The N-nitroso-nifedipine Conundrum
Nifedipine (B1678770) is a widely used calcium channel blocker of the dihydropyridine (B1217469) class, prescribed for hypertension and angina.[1] In recent years, the presence of nitrosamine impurities in various drug products has become a significant concern for regulatory agencies and the pharmaceutical industry due to their potential carcinogenic properties. N-nitroso-nifedipine has been identified as a potential NDSRI, prompting rigorous investigation into its formation pathways.
However, the scientific literature presents a nuanced picture. While early studies suggested the possibility of N-nitroso compound formation from nifedipine in the presence of nitrites, more recent and detailed mechanistic studies indicate that the nifedipine molecule preferentially undergoes other transformations, such as C-nitrosation and oxidative aromatization, rather than the expected N-nitrosation at the dihydropyridine ring. Several reports even document the failure to synthesize the N-nitroso-nifedipine standard, casting further doubt on its stability and existence.[2][3][4]
This guide will explore the prevailing scientific hypotheses, including the favored C-nitrosation pathway, the challenges in N-nitrosation, and alternative degradation routes like photodegradation.
The Prevailing Hypothesis: C-Nitrosation and Oxidative Aromatization
Recent research investigating the nitrosation of six dihydropyridine calcium channel blockers, including nifedipine, provides compelling evidence that the reaction does not lead to the formation of N-nitroso derivatives.[5][6][7] Instead, the primary reaction pathway involves nitrosation on a carbon atom (C-nitrosation) and oxidative aromatization of the dihydropyridine ring.
Nifedipine was found to be the most reactive among the studied compounds, yielding C-nitroso and nitro-phenylpyridine products.[5][6][7] This occurs because the dihydropyridine ring is susceptible to oxidation, and under nitrosating conditions (e.g., in the presence of nitrite (B80452) in acidic solution or butyl nitrite), this oxidation is a competing and more favorable reaction than N-nitrosation.
The proposed mechanism involves the oxidation of the dihydropyridine ring to a pyridine (B92270) ring, followed by nitrosation at a carbon position.
The Challenge of N-Nitrosation
The formation of a stable N-nitroso bond at the nitrogen atom of the dihydropyridine ring in nifedipine is considered unlikely. An EFPIA position paper highlights that numerous attempts by industry members and contract manufacturing organizations to synthesize N-nitroso-dihydropyridine derivatives have been unsuccessful.[3] The dihydropyridine ring's tendency to aromatize appears to be the primary reason for this lack of formation.[3][4]
While a 2007 study reported the in vitro formation of N-nitroso compounds (NOCs) from nifedipine with yields of 37-45%, it is crucial to note that the specific identity of these NOCs was not definitively established as N-nitroso-nifedipine.[8][9] Given the more recent and specific findings on C-nitrosation, it is plausible that the detected NOCs were other nitroso-containing species. The study also indicated that these compounds could cause DNA damage in vivo.[8][9]
The theoretical, yet likely unfavorable, pathway for N-nitrosation is depicted below. The instability of the resulting compound is a key factor.
Alternative Formation Pathway: Photodegradation
Nifedipine is known to be highly sensitive to light.[10][11][12][13] Exposure to daylight or certain wavelengths of artificial light can lead to its degradation into a nitrosophenylpyridine derivative. Further exposure to UV light can result in the formation of a nitrophenylpyridine derivative.[13] This degradation pathway is distinct from the nitrosation reactions involving nitrites and is a critical consideration in the manufacturing, packaging, and storage of nifedipine-containing products.
The primary photodegradation product is the 4-(2-nitrosophenyl) analog of nifedipine.
Quantitative Data Summary
The following tables summarize the available quantitative data from the cited studies.
Table 1: Products from Nitrosation of Dihydropyridine Calcium Channel Blockers Source: Synthesis of Nitroso Derivatives of Dihydropyridine Calcium Channel Blockers[5][6][7]
| Dihydropyridine Derivative | Nitrosating Condition | Major Products |
| Nifedipine | Nitrite in 1 M HCl or 30% Acetic Acid | Pyridine products via oxidation |
| Nifedipine | Butyl nitrite | C-nitroso and nitro-phenylpyridine products |
| Other Dihydropyridines | Butyl nitrite | C-nitrosated products and aromatized products |
Table 2: In Vitro Formation of N-Nitroso Compounds (NOCs) from Calcium Channel Blockers Source: Formation of DNA-damaging N-nitroso compounds from the interaction of calcium-channel blockers with nitrite[8][9] (Note: The specific identity of the NOCs as N-nitroso-nifedipine is not confirmed)
| Drug | Incubation Time | Yield of NOCs (% of theoretical) |
| Nifedipine | 6 hours | 37 - 45% |
| Nicardipine | 6 hours | 37 - 45% |
| Nimodipine | 6 hours | 37 - 45% |
| Nitrendipine | 6 hours | 37 - 45% |
| Diltiazem | 6 hours | 2 - 5% |
| Gallopamil | 6 hours | 2 - 5% |
| Verapamil | 6 hours | 2 - 5% |
Table 3: Degradation of Nifedipine Under Stress Conditions Source: Stress Degradation and Establishment of Structures of Impurities of Nifedipine[14]
| Stress Condition | Duration | Temperature | % Degradation |
| 0.1 N HCl (Acid) | 6 hours | 80 °C | 89.19% |
| 0.1 N NaOH (Alkali) | 6 hours | 80 °C | 67.74% |
| 3% H₂O₂ (Oxidation) | 6 hours | 80 °C | 72% |
| HPLC grade water (Hydrolytic) | 6 hours | 80 °C | 85.96% |
Experimental Protocols
A. Protocol for Nitrosation of Dihydropyridine Derivatives Adapted from "Synthesis of Nitroso Derivatives of Dihydropyridine Calcium Channel Blockers"[5][6][7]
-
Materials: Dihydropyridine calcium channel blockers (e.g., nifedipine), sodium nitrite, 1 M hydrochloric acid, 30% acetic acid, butyl nitrite, appropriate organic solvents.
-
Procedure (Condition 1 & 2):
-
Dissolve the dihydropyridine derivative in a suitable solvent.
-
Add sodium nitrite solution.
-
Adjust the pH using either 1 M HCl or 30% acetic acid.
-
Stir the reaction mixture at a controlled temperature.
-
Monitor the reaction progress using Thin Layer Chromatography (TLC).
-
Upon completion, quench the reaction and extract the products with an organic solvent.
-
Isolate the products using preparative High-Performance Liquid Chromatography (HPLC).
-
Characterize the isolated products using Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR), and X-ray Diffraction (XRD).
-
-
Procedure (with Butyl Nitrite):
-
Dissolve the dihydropyridine derivative in an organic solvent.
-
Add butyl nitrite to the solution.
-
Stir the reaction under controlled conditions.
-
Follow steps 5-8 for monitoring, isolation, and characterization.
-
B. Protocol for In Vitro Nitrosation and NOCs Yield Determination Adapted from "Formation of DNA-damaging N-nitroso compounds from the interaction of calcium-channel blockers with nitrite"[8][9]
-
Materials: Nifedipine, sodium nitrite, simulated gastric juice or appropriate buffer.
-
Procedure:
-
Prepare a solution of nifedipine.
-
Prepare a solution of sodium nitrite.
-
Combine the solutions in a reaction vessel, simulating gastric conditions (e.g., acidic pH).
-
Incubate the mixture for a specified period (e.g., 6 hours) at a controlled temperature (e.g., 37°C).
-
Stop the reaction by adding a quenching agent (e.g., ammonium (B1175870) sulfamate).
-
Extract the N-nitroso compounds using a suitable organic solvent.
-
Quantify the total N-nitroso compounds using a validated analytical method, such as spectrophotometry after denitrosation and detection of the released nitrite.
-
C. Analytical Method for Nifedipine and its Nitroso-Related Impurities Based on information from various HPLC methods[12][15][16]
-
Technique: High-Performance Liquid Chromatography (HPLC).
-
Column: Reversed-phase C18 column (e.g., Purospher®STAR RP-18).
-
Mobile Phase: A mixture of water, acetonitrile, and methanol (B129727) is common. For example, a mixture of water, acetonitrile, and methanol (50:25:25).[15] Another example is methanol-water-phosphate buffer (pH 3; 0.05 M)-sodium heptanesulfonate (65:35:3:0.13 v/v/v/w).[16]
-
Detection: UV detection at a wavelength of 235 nm or 254 nm.[12][15]
-
Internal Standards: p-Nitronifedipine or 5-hydroxynifedipine can be used as internal standards for quantification.[12]
-
Sample Preparation: Dissolve the sample in a suitable solvent (e.g., methanol) and dilute with the mobile phase. Protect solutions from light.
-
Validation: The method should be validated for specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).
Conclusion
The available scientific evidence strongly suggests that the formation of N-nitroso-nifedipine is not a favorable or likely event under standard nitrosating conditions. The inherent reactivity of the dihydropyridine ring in nifedipine leads to preferential oxidative aromatization and C-nitrosation, yielding different classes of impurities. Furthermore, photodegradation is a well-established pathway for the formation of a nitroso-phenylpyridine derivative, which is structurally distinct from N-nitroso-nifedipine.
For drug development professionals and scientists, this implies that risk assessments and control strategies for nifedipine should focus on the scientifically supported impurities: C-nitroso compounds, oxidized pyridine analogs, and photodegradation products. While the regulatory landscape continues to evolve, clear communication of these scientific findings is essential to ensure that control measures are appropriately targeted to the impurities that are most likely to form and pose a potential risk. Further research to unequivocally identify and quantify the products formed under various conditions will be invaluable in refining our understanding and ensuring the safety and quality of nifedipine-containing medicines.
References
- 1. N-Nitroso Nifedipine | CAS No- NA [chemicea.com]
- 2. veeprho.com [veeprho.com]
- 3. efpia.eu [efpia.eu]
- 4. N-nitroso-amlodipine ; N-nitroso-felodipine ; synthesis not successfull but still listed by FDA and EMA as NDSRIs - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
- 5. Synthesis of Nitroso Derivatives of Dihydropyridine Calcium Channel Blockers - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
- 6. pubs.acs.org [pubs.acs.org]
- 7. pubs.acs.org [pubs.acs.org]
- 8. Formation of DNA-damaging N-nitroso compounds from the interaction of calcium-channel blockers with nitrite - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. researchgate.net [researchgate.net]
- 10. Characterization of a new degradation product of nifedipine formed on catalysis by atenolol: A typical case of alteration of degradation pathway of one drug by another - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. researchgate.net [researchgate.net]
- 12. High-performance liquid chromatographic determination of nifedipine and a trace photodegradation product in hospital prescriptions | CoLab [colab.ws]
- 13. sigmaaldrich.com [sigmaaldrich.com]
- 14. researchgate.net [researchgate.net]
- 15. merckmillipore.com [merckmillipore.com]
- 16. researchgate.net [researchgate.net]
